BENGHE Foundational & Exploratory

Check Availability & Pricing

hazards and toxicity of 1,3-Dibromo-2-
methylpropane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Dibromo-2-methylpropane

Cat. No.: B1585101

An In-depth Technical Guide on the Hazards and Toxicity of 1,3-Dibromo-2-methylpropane

Disclaimer: This document synthesizes publicly available safety and hazard information for 1,3-
Dibromo-2-methylpropane (CAS No. 28148-04-1). Specific quantitative toxicological data,
such as LD50/LC50 values from experimental studies, are not readily available in the public
domain. The information presented is based on established hazard classifications from
regulatory sources.

Introduction

1,3-Dibromo-2-methylpropane is a halogenated aliphatic hydrocarbon. Its structure, featuring
two bromine atoms and a methyl group on a propane backbone, makes it a subject of interest
in organic synthesis and as a potential intermediate in various chemical manufacturing
processes. Due to its structure, which is related to other brominated propanes with known
toxicities, a thorough understanding of its hazard profile is essential for ensuring safety in
research and development settings. This guide provides a comprehensive overview of the
known hazards, toxicity classifications, and relevant experimental protocols pertinent to this
compound.

Physicochemical Properties

A summary of the key physicochemical properties of 1,3-Dibromo-2-methylpropane is
presented below. These properties are crucial for understanding its potential for exposure and
its behavior in various experimental and environmental conditions.
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Property Value

CAS Number 28148-04-1

Molecular Formula CaHsBr2

Molecular Weight 215.91 g/mol

Physical Form Liquid

Boiling Point 177.5°C at 760 mmHg
Melting Point -25.98°C

IUPAC Name 1,3-dibromo-2-methylpropane

Hazard Identification and Classification

1,3-Dibromo-2-methylpropane is classified as a hazardous substance. The following sections
and tables detall its toxicological profile based on Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals criteria.[1]

Molecular Structure

Figure 1: Molecular structure of 1,3-Dibromo-2-methylpropane.

GHS Hazard Summary

The compound is classified with the signal word "Warning" and is associated with multiple
hazard statements.[1][2]
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Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

Note: While specific quantitative LD50/LC50 values are not available, Category 4 classification
implies certain ranges as defined by GHS. For oral toxicity in rats, this corresponds to an LD50
between 300 and 2000 mg/kg. For dermal toxicity, it is between 1000 and 2000 mg/kg. For
inhalation toxicity (vapors), it is between 10 and 20 mg/L/4h.

Toxicological Profile

Based on its classification, exposure to 1,3-Dibromo-2-methylpropane can lead to several
adverse health effects.

1,3-Dibromo-2-methylpropane Exposure
Primary Toxic}c»oﬁl Endpoints / / \ \ \

Skin Irritation Eye Irritation Respiratory Irritation
(Causes skin irritation) (Causes serious eye irritation) (May cause respiratory irritation)

Click to download full resolution via product page

Figure 2: Summary of key toxicological hazards associated with 1,3-Dibromo-2-
methylpropane.
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Acute Toxicity

The substance is classified as harmful through oral, dermal, and inhalation routes of exposure.
[1] Symptoms following acute exposure may include irritation of the gastrointestinal or
respiratory tract, depending on the route of entry.

Skin and Eye Irritation

As a Category 2 irritant, 1,3-Dibromo-2-methylpropane is expected to cause reversible
inflammatory effects on the skin, such as erythema (redness) and edema (swelling).[1] For
eyes, it is classified as causing serious irritation, which implies significant, but reversible,
damage.[1]

Respiratory Irritation

The classification for specific target organ toxicity (single exposure) indicates that inhalation
may cause irritation to the respiratory system.[3]

Genotoxicity and Carcinogenicity

There is no specific data available in the searched resources regarding the genotoxicity or
carcinogenicity of 1,3-Dibromo-2-methylpropane. However, studies on structurally similar
compounds, such as 1,2-dibromo-3-chloropropane (DBCP), have shown genotoxic and
carcinogenic properties.[4] Another related compound, 1,2,3-tribromo-2-methylpropane, also
exhibited some genotoxic activity.[4] Given these findings in analogous structures, a cautious
approach regarding the potential genotoxicity of 1,3-Dibromo-2-methylpropane is warranted
pending specific experimental data.

Experimental Protocols

While specific study results for 1,3-Dibromo-2-methylpropane are not publicly available, the
hazard classifications are determined using standardized testing protocols, primarily those
established by the Organisation for Economic Co-operation and Development (OECD). The
following are descriptions of the likely methodologies used to establish the known hazard
classifications.
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Figure 3: General workflow for chemical hazard evaluation and classification.

Acute Oral Toxicity (OECD Guideline 420: Fixed Dose
Procedure)

This method is used to assess the acute oral toxicity of a substance.
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e Principle: The test involves administering the substance to a group of animals (typically rats)
in a stepwise procedure using defined doses. The objective is to identify a dose that causes
clear signs of toxicity but no mortality, which allows for classification into a GHS category.

o Methodology:

o Animals: Healthy, young adult rats of a single sex (usually females, as they are often
slightly more sensitive) are used.

o Dosing: The substance is administered orally by gavage. An aqueous solution is preferred,
but solutions in oil (e.g., corn oil) may be used if necessary.

o Procedure: A sighting study is first performed with a single animal to determine the
appropriate starting dose. Subsequently, a main study is conducted with a small group of
animals (e.g., 5) at the selected starting dose (e.g., 300 mg/kg for expected Category 4).

o Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,
fur, eyes, behavior, etc.), and body weight changes for at least 14 days. A gross necropsy
is performed on all animals at the end of the study.

o Qutcome: The results determine the GHS classification based on the observed toxicity and
mortality at specific dose levels.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test evaluates the potential of a substance to cause reversible (irritation) or irreversible
(corrosion) skin damage.

e Principle: The substance is applied to the skin of an animal (typically an albino rabbit) for a
fixed period, and the degree of skin reaction is assessed.

e Methodology:

o Preparation: The fur is clipped from a small area (approx. 6 cm?) on the back of the animal
24 hours before the test.

o Application: A dose of 0.5 mL (for liquids) of the test substance is applied to the prepared
skin area under a porous gauze patch.
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o Exposure: The patch is held in place with semi-occlusive dressing for a 4-hour exposure
period.

o Observation: After patch removal, the skin is examined for erythema and edema at 1, 24,
48, and 72 hours. The reactions are scored using a standardized grading system.
Observations may continue for up to 14 days to assess the reversibility of the effects.

o Qutcome: The mean scores for erythema and edema are used to classify the substance
according to GHS criteria for skin irritation.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This protocol is designed to determine the potential of a substance to produce irritation or
corrosion when applied to the eye.

e Principle: The test substance is applied in a single dose to one eye of an experimental
animal (albino rabbit), with the untreated eye serving as a control. The degree of ocular
reaction is then evaluated.

» Methodology:
o Animal Selection: Healthy, adult albino rabbits are used.

o Application: A single dose of 0.1 mL of the liquid substance is instilled into the conjunctival
sac of one eye after gently pulling the lower eyelid away from the eyeball.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The
cornea (opacity), iris, and conjunctivae (redness, swelling, discharge) are scored
according to a standardized scale.

o Pain Management: Modern guidelines emphasize the use of topical anesthetics and
systemic analgesics to minimize animal pain and distress.

o Outcome: The scores and the reversibility of the observed lesions determine the
classification. A substance causing effects that are fully reversible within 21 days is
classified as an irritant (Category 2).
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Conclusion

1,3-Dibromo-2-methylpropane is a hazardous chemical that poses risks of acute toxicity
through oral, dermal, and inhalation exposure. It is a confirmed skin and serious eye irritant and
may cause respiratory irritation. While specific quantitative toxicological data are not publicly
available, its GHS classifications provide a clear framework for risk assessment and the
implementation of appropriate safety measures. Professionals handling this substance should
adhere to strict safety protocols, including the use of personal protective equipment (gloves,
eye protection, respiratory protection) and ensuring work is conducted in a well-ventilated area
to minimize exposure and mitigate risks. Further testing would be required to elucidate its
potential for genotoxicity, carcinogenicity, and reproductive toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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